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Abstract
Sodium perbromate (NaBrO₄) is an inorganic salt composed of a sodium cation (Na⁺) and a

perbromate anion (BrO₄⁻). As a compound featuring bromine in its highest oxidation state (+7),

it is a powerful oxidizing agent, though it exhibits significant kinetic stability. The synthesis of

the perbromate ion was a notable challenge in inorganic chemistry, achieved long after its

perchlorate and periodate analogs. This document provides a comprehensive overview of the

physicochemical properties of sodium perbromate, detailed experimental protocols for its

synthesis and characterization, and visual representations of its chemical behavior.

Core Physicochemical Properties
Sodium perbromate is a white, crystalline solid at room temperature.[1] It typically crystallizes

as a monohydrate (NaBrO₄·H₂O), which is monoclinic.[2][3] The anhydrous form possesses an

orthorhombic crystal structure.[4] Despite its strong thermodynamic oxidizing potential, it is

remarkably stable in dilute solutions under standard conditions.[2]

Quantitative Data Summary
The key quantitative physicochemical properties of sodium perbromate are summarized in the

tables below for easy reference and comparison.
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Table 1: General and Physical Properties

Property Value Source(s)

Molecular Formula NaBrO₄ [1][5][6]

Molecular Weight 166.89 g/mol [2][5][6][7]

Appearance White crystalline solid [1]

Density 2.57 g/cm³ [3][4][6]

Melting Point
266 °C (539 K) with

decomposition
[4][6]

Crystal System

Anhydrous:

OrthorhombicMonohydrate:

Monoclinic

[3][4]

Table 2: Solubility Data

Solvent Temperature Solubility Source(s)

Water 20 °C (293 K) ~30 g / 100 mL [4]

Water 80 °C (353 K) 75 g / 100 mL [4]

Acetone Room Temp. Soluble [8]

Table 3: Thermodynamic Properties
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Property Value Source(s)

Standard Enthalpy of

Formation (ΔH°f)
-185 kJ/mol [4]

Standard Gibbs Free Energy

of Formation (ΔG°f)
-120 kJ/mol [4]

Standard Molar Entropy (S°) 150 J/mol·K [4]

Molar Heat Capacity (Cp) 120 J/mol·K [4]

Table 4: Structural and Bonding Parameters (Perbromate Ion, BrO₄⁻)

Parameter Value Source(s)

Molecular Geometry Tetrahedral [2][3]

Br-O Bond Length ~1.601 Å [2][3]

O-Br-O Bond Angle ~109.5° [3]

Br-O Bond Dissociation Energy ~220 kJ/mol [4]

Chemical Properties and Reactivity
Oxidizing Potential
Sodium perbromate is a potent oxidizing agent, characterized by a high standard reduction

potential for the BrO₄⁻/BrO₃⁻ couple at +1.853 V.[2] This makes it thermodynamically more

powerful than both perchlorate and periodate.[2] However, it is kinetically inert in many

situations, allowing for controlled oxidation reactions.[2] Its oxidizing strength is pH-dependent,

being more potent in acidic conditions.[2]

Thermal Decomposition
Upon heating, sodium perbromate undergoes decomposition. The anhydrous form melts with

decomposition at 266 °C, while other sources indicate decomposition occurs above 381°C,

yielding sodium bromate (NaBrO₃) and oxygen gas (O₂).[2][4][6][9] The purity of the sample

can significantly influence the decomposition temperature.[2]
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Thermal decomposition of sodium perbromate.

Substitution Reactions
In aqueous solutions, sodium perbromate can participate in ion-exchange reactions. A

notable example is its reaction with silver nitrate (AgNO₃), which results in the precipitation of

the sparingly soluble silver perbromate (AgBrO₄), driving the reaction to completion.[2]

Precipitation of silver perbromate via substitution.

Experimental Protocols
Synthesis via Fluorine Oxidation of Sodium Bromate
This remains the primary laboratory method for producing significant quantities of sodium
perbromate.[4]

Reaction: NaBrO₃ + F₂ + 2 NaOH → NaBrO₄ + 2 NaF + H₂O[2][6]

Methodology:

Prepare a concentrated aqueous solution of sodium bromate (NaBrO₃) and sodium

hydroxide (NaOH), typically around 1 M and 5 M, respectively.[10] The presence of solid

sodium bromate can improve yields.[10]

Cool the alkaline bromate solution in an ice bath (0-5 °C).[4] The reaction vessel should be

made of a fluorine-resistant material like Teflon.

Bubble fluorine gas (F₂) slowly through the chilled solution. This must be performed in a

well-ventilated fume hood due to the high toxicity of fluorine and the potential for small

explosions in the vapor phase.[10]
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Continue the fluorine addition until the solution becomes acidic.

The resulting solution, containing ~0.2 M perbromate, is then concentrated by evaporation.

[10]

Upon chilling the concentrated solution, sodium fluoride and unreacted sodium bromate

precipitate and can be removed by filtration or centrifugation.[10]

Further purification of the sodium perbromate can be achieved by recrystallization from

water. The typical yield is 60-75%.[4]

Preparation

Reaction

Purification

Prepare alkaline NaBrO₃ solution
(1M NaBrO₃, 5M NaOH)

Cool solution in ice bath (0-5 °C) Bubble F₂ gas through solution
(in fume hood)

Concentrate solution by evaporation

Chill to precipitate NaF and NaBrO₃

Filter or centrifuge to remove solids

Recrystallize NaBrO₄ from water
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Workflow for the synthesis of sodium perbromate.

Characterization Techniques
Ion Chromatography: An essential technique to quantify the purity of the synthesized

sodium perbromate and to detect and quantify anionic impurities, most notably residual

bromate (BrO₃⁻).[2]

Thermogravimetric Analysis (TGA): Used to determine the thermal stability and

decomposition profile of NaBrO₄. The analysis involves heating a sample at a controlled rate

and measuring the change in mass as it decomposes, confirming the decomposition

temperature and products.[2]

Raman Spectroscopy: This technique is used to confirm the identity and structure of the

perbromate ion. The tetrahedral BrO₄⁻ ion exhibits characteristic vibrational modes, which

can be detected to verify the synthesis product.[2]

X-ray Crystallography: Single-crystal X-ray diffraction is the definitive method for determining

the precise three-dimensional atomic structure, including bond lengths (e.g., Br-O at 1.601

Å) and angles (O-Br-O at 109.5°), and confirming the crystal system (monoclinic for the

monohydrate).[3]

Safety and Handling
Sodium perbromate is a strong oxidizer. It must be handled with care, using appropriate

personal protective equipment (PPE), including chemical-resistant gloves and safety goggles.

[2] It should be stored in a cool, dry place away from organic materials, reducing agents, and

combustible substances to prevent potentially explosive reactions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

